Cas no 478248-39-4 (1-[4-(1,3-BENZOTHIAZOL-2-YL)PIPERIDINO]-2-[(2,6-DICHLOROPHENYL)SULFANYL]-1-ETHANONE)

• Product Name: 1-[4-(1,3-BENZOTHIAZOL-2-YL)PIPERIDINO]-2-[(2,6-DICHLOROPHENYL)SULFANYL]-1-ETHANONE
• CAS No: 478248-39-4
• MF: C₂₀H₁₈Cl₂N₂OS₂
• MW: 437.405720233917
• CID: 5270677
• Update Time: 2026-03-09

1-[4-(1,3-BENZOTHIAZOL-2-YL)PIPERIDINO]-2-[(2,6-DICHLOROPHENYL)SULFANYL]-1-ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1,3-BENZOTHIAZOL-2-YL)PIPERIDINO]-2-[(2,6-DICHLOROPHENYL)SULFANYL]-1-ETHANONE
• 1-[4-(1,3-benzothiazol-2-yl)piperidin-1-yl]-2-[(2,6-dichlorophenyl)sulfanyl]ethan-1-one
• Ethanone, 1-[4-(2-benzothiazolyl)-1-piperidinyl]-2-[(2,6-dichlorophenyl)thio]-
• 1-[4-(1,3-benzothiazol-2-yl)piperidin-1-yl]-2-(2,6-dichlorophenyl)sulfanylethanone
• SMR000179865
• Oprea1_493569
• MLS000546467
• HMS2309P18

• Inchi： 1S/C20H18Cl2N2OS2/c21-14-4-3-5-15(22)19(14)26-12-18(25)24-10-8-13(9-11-24)20-23-16-6-1-2-7-17(16)27-20/h1-7,13H,8-12H2
• InChI Key： BSOSVYMOHPSHSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1SCC(N1CCC(C2=NC3C=CC=CC=3S2)CC1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 508
• XLogP3: 5.9
• Topological Polar Surface Area: 86.7

Additional information on 1-[4-(1,3-BENZOTHIAZOL-2-YL)PIPERIDINO]-2-[(2,6-DICHLOROPHENYL)SULFANYL]-1-ETHANONE

1-[4-(1,3-BENZOTHIAZOL-2-YL)PIPERIDINO]-2-[(2,6-DICHLOROPHENYL)SULFANYL]-1-ETHANONE: A Comprehensive Overview

The compound 1-[4-(1,3-benzothiazol-2-yl)piperidino]-2-[(2,6-dichlorophenyl)sulfanyl]-1-ethanone (CAS No. 478248-39-4) is a highly specialized organic molecule with a complex structure and diverse applications. This compound has garnered significant attention in the scientific community due to its unique chemical properties and potential utility in various fields, including pharmaceuticals, agrochemicals, and materials science. Recent studies have shed light on its synthesis, structural characterization, and functional applications, making it a subject of interest for researchers worldwide.

The molecular structure of 1-[4-(1,3-benzothiazol-2-yl)piperidino]-2-[(2,6-dichlorophenyl)sulfanyl]-1-ethanone is characterized by a piperidine ring fused with a benzothiazole moiety and a sulfanyl group attached to a dichlorophenyl ring. This combination of functional groups imparts the compound with unique electronic and steric properties. The benzothiazole group is known for its aromatic stability and ability to participate in hydrogen bonding, while the piperidine ring contributes to the molecule's flexibility and potential for bioavailability. The sulfanyl group further enhances the compound's reactivity and selectivity in various chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions, condensations, and oxidations. Researchers have optimized reaction conditions to achieve high yields and purity levels, which are critical for its application in sensitive areas such as drug development. The use of green chemistry principles in these syntheses has also been explored to minimize environmental impact.

The compound's applications are vast and varied. In the pharmaceutical industry, it has been investigated as a potential lead molecule for anti-inflammatory and anticancer therapies due to its ability to modulate key cellular pathways. Preclinical studies have demonstrated its efficacy in inhibiting pro-inflammatory cytokines and inducing apoptosis in cancer cells. Additionally, its sulfanyl group has shown promise in enhancing the bioavailability of drugs by improving their solubility and permeability.

In the field of agrochemistry, 1-[4-(1,3-benzothiazol-2-yl)piperidino]-2-[(2,6-dichlorophenyl)sulfanyl]-1-ethanone has been studied as a potential fungicide or herbicide. Its ability to disrupt key enzymatic pathways in pathogens makes it a valuable candidate for crop protection. Field trials have shown promising results in controlling fungal infections in staple crops such as wheat and rice.

From a materials science perspective, this compound has been explored as a precursor for advanced materials such as polymers and nanoparticles. Its structural versatility allows for the creation of materials with tailored properties, including enhanced mechanical strength and thermal stability. Recent research has focused on its use in developing biodegradable polymers for sustainable packaging solutions.

Despite its numerous advantages, the compound also presents challenges related to its stability under certain environmental conditions. Studies have shown that exposure to UV light or high temperatures can lead to degradation products that may affect its performance. Researchers are actively working on stabilizing formulations to address these limitations.

In conclusion, 1-[4-(1,3-benzothiazol-2-yl)piperidino]-2-[(2,6-dichlorophenyl)sulfanyl]-1-ethanone (CAS No. 478248-39-4) is a multifaceted compound with significant potential across various industries. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and utility, this compound is poised to make an even greater impact on both scientific innovation and industrial applications.